Cas no 78430-43-0 (1,2,3,4-Cyclooctanetetrol)

1,2,3,4-Cyclooctanetetrol structure
1,2,3,4-Cyclooctanetetrol structure
Product Name:1,2,3,4-Cyclooctanetetrol
CAS No:78430-43-0
MF:C8H16O4
MW:176.210243225098
CID:564228
PubChem ID:3018772
Update Time:2025-04-19

1,2,3,4-Cyclooctanetetrol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Cyclooctanetetrol
    • Cyclooctane-1,2,3,4-tetrol
    • NS00059418
    • cyclooctane-1,2,3,4-tetraol
    • 78430-43-0
    • EINECS 278-907-8
    • DTXSID20999760
    • SCHEMBL11212517
    • Inchi: 1S/C8H16O4/c9-5-3-1-2-4-6(10)8(12)7(5)11/h5-12H,1-4H2
    • InChI Key: CYTKGVLSBVTIQY-UHFFFAOYSA-N
    • SMILES: OC1C(CCCCC(C1O)O)O

Computed Properties

  • Exact Mass: 176.104859
  • Monoisotopic Mass: 176.104859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 80.9

Experimental Properties

  • Density: 1.356
  • Boiling Point: 293.6°C at 760 mmHg
  • Flash Point: 140.9°C
  • Refractive Index: 1.58
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